2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile

• IUPAC Name: (E)-2-(4-methylphenyl)sulfonyl-3-(3-methylthiophen-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C15H13NO2S2/c1-11-3-5-13(6-4-11)20(17,18)14(10-16)9-15-12(2)7-8-19-15/h3-9H,1-2H3/b14-9+
• InChI Key: SINHZJBZAVAOAK-NTEUORMPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CC2=C(C=CS2)C)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C(=C/C2=C(C=CS2)C)/C#N
• Molecular Formula: C15H13NO2S2
• Molecular Weight: 303.4 g/mol

Description

2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile, also known as MTA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields, including medicinal chemistry, material science, and organic synthesis.

Mechanism of Action

The mechanism of action of 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile is not fully understood. However, it has been proposed that 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile exerts its antitumor activity by inhibiting the activity of tubulin, a protein involved in cell division. 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile has been found to have several biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and antiviral activities, 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile has been shown to inhibit the activity of protein kinase C (PKC), an enzyme involved in signal transduction pathways. 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile has also been found to inhibit the activity of carbonic anhydrase (CA), an enzyme involved in the regulation of pH in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile in lab experiments is its high yield of synthesis. Additionally, 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile has been found to exhibit potent antitumor activity, making it a promising candidate for the development of new anticancer drugs. However, one limitation of using 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile. One direction is the development of new 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile derivatives with improved pharmacokinetic properties and reduced toxicity. Another direction is the investigation of the mechanism of action of 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile, which may lead to the identification of new targets for cancer therapy. Additionally, the potential use of 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile in combination with other anticancer drugs is an area of interest for future research.

Synthesis Methods

2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile can be synthesized using a variety of methods, including the reaction of 4-methylbenzenesulfonyl chloride with 3-methyl-2-thiophenecarboxaldehyde, followed by the addition of acrylonitrile. Another method involves the reaction of 4-methylphenylsulfonyl chloride with 3-methyl-2-thiophenecarboxylic acid, followed by the addition of acrylonitrile and a base. Both methods result in the formation of 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile in high yields.

Scientific Research Applications

2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile has been extensively studied for its potential use in medicinal chemistry. It has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and bladder cancer cells. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-[(4-methylphenyl)sulfonyl]-3-(3-methyl-2-thienyl)acrylonitrile has been shown to inhibit the replication of several viruses, including HIV and influenza.